Cas no 63851-40-1 (7-Dodecenal, (7Z)-)

7-Dodecenal, (7Z)- structure
7-Dodecenal, (7Z)- structure
Product Name:7-Dodecenal, (7Z)-
CAS No:63851-40-1
MF:C12H22O
MW:182.302484035492
CID:514179
PubChem ID:6430185
Update Time:2025-04-19

7-Dodecenal, (7Z)- Chemical and Physical Properties

Names and Identifiers

    • 7-Dodecenal, (7Z)-
    • (E)-7-Dodecenal
    • Inchi: 1S/C12H22O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h5-6,12H,2-4,7-11H2,1H3/b6-5-
    • InChI Key: HTUHYXDEKCWDCI-WAYWQWQTSA-N
    • SMILES: O=CCCCCC/C=C\CCCC

Computed Properties

  • Exact Mass: 182.16716
  • Monoisotopic Mass: 182.167065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • Exact Mass: 182.167065
  • XLogP3: 4

Experimental Properties

  • Density: 0.837
  • Boiling Point: 261.7°C at 760 mmHg
  • Flash Point: 112.7°C
  • Refractive Index: 1.444
  • PSA: 17.07
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